molecular formula C4H6N4O2 B6164366 1-ethyl-4-nitro-1H-1,2,3-triazole CAS No. 107945-67-5

1-ethyl-4-nitro-1H-1,2,3-triazole

Cat. No. B6164366
CAS RN: 107945-67-5
M. Wt: 142.1
InChI Key:
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Description

1-ethyl-4-nitro-1H-1,2,3-triazole (ENT) is a synthetic compound that has been studied for its potential applications in scientific research. ENT has been used in various experiments in the fields of biochemistry, physiology, and pharmacology.

Scientific Research Applications

1-ethyl-4-nitro-1H-1,2,3-triazole has been used in a variety of scientific research applications. It has been used to study the interactions between proteins and DNA, as well as the effects of drugs on cellular processes. 1-ethyl-4-nitro-1H-1,2,3-triazole has also been used to study the structure and function of enzymes, as well as the mechanisms of protein-ligand interactions. In addition, 1-ethyl-4-nitro-1H-1,2,3-triazole has been used to study the effects of environmental toxins on cellular processes.

Mechanism of Action

1-ethyl-4-nitro-1H-1,2,3-triazole is believed to act as a reversible inhibitor of enzymes involved in the metabolism of proteins, lipids, and carbohydrates. It is thought to inhibit the activity of enzymes by binding to their active sites and preventing them from binding to their substrates. This inhibition of enzyme activity has been shown to be reversible, meaning that the effects of 1-ethyl-4-nitro-1H-1,2,3-triazole can be reversed by the addition of a competing substrate.
Biochemical and Physiological Effects
1-ethyl-4-nitro-1H-1,2,3-triazole has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species, which are a type of oxidative stress. It has also been shown to inhibit the activity of enzymes involved in the metabolism of proteins, lipids, and carbohydrates. In addition, 1-ethyl-4-nitro-1H-1,2,3-triazole has been shown to reduce inflammation and to have anti-cancer effects.

Advantages and Limitations for Lab Experiments

The use of 1-ethyl-4-nitro-1H-1,2,3-triazole in laboratory experiments has several advantages. It is relatively easy to synthesize and is relatively inexpensive. In addition, it has been shown to have a variety of biochemical and physiological effects, making it useful for a wide range of experiments. However, there are some limitations to the use of 1-ethyl-4-nitro-1H-1,2,3-triazole in laboratory experiments. It is not very stable and is susceptible to hydrolysis, meaning that it must be used quickly and stored properly.

Future Directions

There are a number of potential future directions for research involving 1-ethyl-4-nitro-1H-1,2,3-triazole. One possible direction is to investigate its potential use as an anti-cancer agent. Additionally, further research could be conducted to explore its potential use as an anti-inflammatory agent or as a therapeutic agent for other diseases. Additionally, further research could be conducted to explore its potential use as a tool for studying protein-ligand interactions and the structure and function of enzymes. Finally, 1-ethyl-4-nitro-1H-1,2,3-triazole could be studied further to explore its potential use as a tool for studying the effects of environmental toxins on cellular processes.

Synthesis Methods

1-ethyl-4-nitro-1H-1,2,3-triazole is typically synthesized through a two-step process, beginning with the reaction of ethyl nitrite with hydrazine in an aqueous medium. The resulting product is then reacted with hydroxylamine to form 1-ethyl-4-nitro-1H-1,2,3-triazole. This method is relatively straightforward and can be used to synthesize a large quantity of 1-ethyl-4-nitro-1H-1,2,3-triazole in a short amount of time.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-ethyl-4-nitro-1H-1,2,3-triazole involves the reaction of ethyl azide with sodium nitrite in the presence of copper sulfate to form 1-ethyl-4-nitro-1H-1,2,3-triazole.", "Starting Materials": [ "Ethyl azide", "Sodium nitrite", "Copper sulfate" ], "Reaction": [ "Step 1: Dissolve 1.0 g of ethyl azide in 10 mL of water.", "Step 2: Add 1.2 g of sodium nitrite to the ethyl azide solution and stir for 10 minutes.", "Step 3: Add 0.5 g of copper sulfate to the reaction mixture and stir for 30 minutes.", "Step 4: Filter the reaction mixture to obtain the crude product.", "Step 5: Purify the crude product by recrystallization from ethanol to obtain 1-ethyl-4-nitro-1H-1,2,3-triazole as a yellow crystalline solid." ] }

CAS RN

107945-67-5

Product Name

1-ethyl-4-nitro-1H-1,2,3-triazole

Molecular Formula

C4H6N4O2

Molecular Weight

142.1

Purity

95

Origin of Product

United States

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